N-[(2,6-Difluorophenyl)methyl]furan-2-carboxamide

Specification

• CAS No.: 2326277-56-7
• Molecular Formula: C12H9F2NO2
• Molecular Weight: 237.206
• IUPAC Name: N-[(2,6-difluorophenyl)methyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C12H9F2NO2/c13-9-3-1-4-10(14)8(9)7-15-12(16)11-5-2-6-17-11/h1-6H,7H2,(H,15,16)
• Standard InChI Key: WIPBWLNZTCKCPQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)CNC(=O)C2=CC=CO2)F

Introduction

N-[(2,6-Difluorophenyl)methyl]furan-2-carboxamide is an organic compound classified as an amide. Its molecular structure features a furan ring attached to a carboxamide group, with a 2,6-difluorophenyl substituent on the nitrogen atom. This compound has gained attention in scientific research due to its potential applications in chemistry, biology, and medicine.

Chemical Information

• IUPAC Name: N-[(2,6-Difluorophenyl)methyl]furan-2-carboxamide

• Molecular Formula: C12H9F2NO2

• Molecular Weight: Approximately 237.20 g/mol

• CAS Number: Not explicitly provided in reliable sources.

Structural Features

The compound consists of:

• A furan ring (a five-membered aromatic heterocycle containing oxygen).

• A carboxamide group (-CONH-) attached to the furan ring.

• A 2,6-difluorophenyl substituent bonded to the nitrogen atom of the amide group.

Synthetic Route

The synthesis of N-[(2,6-Difluorophenyl)methyl]furan-2-carboxamide typically involves:

• Reacting 2,6-difluorobenzylamine with furan-2-carboxylic acid.

• Using coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) and catalysts like 4-dimethylaminopyridine (DMAP) to facilitate amide bond formation.

• Performing the reaction under anhydrous conditions and controlled temperatures to ensure high yield and purity.

Industrial Methods

In industrial settings:

• Continuous flow processes are employed for scalability.

• Automated reactors with precise control of parameters ensure consistent product quality and reduced costs.

Chemistry

N-[(2,6-Difluorophenyl)methyl]furan-2-carboxamide serves as a building block for synthesizing complex molecules due to its stable amide bond and functional groups.

Biology

The compound is under investigation for its potential bioactivity:

• Antimicrobial properties.

• Possible anticancer activity through interactions with biological targets such as enzymes or receptors.

Medicine

Preliminary studies suggest it could act as a drug candidate due to its ability to modulate specific biological pathways.

Material Science

It is used in developing advanced materials with unique properties.

Mechanism of Action

The biological effects of this compound stem from its ability to interact with molecular targets like enzymes or receptors:

• Binding to active sites can inhibit or enhance target activity.

• The exact mechanism varies depending on the application and is a subject of ongoing research.

Comparative Analysis of Similar Compounds

Compound Name	Molecular Formula	Key Features	Applications
N-(2-Nitrophenyl)furan-2-carboxamide	C11H8N2O4	Nitro group substitution	Hydrogen bonding studies
N-(2-Bromo-4,6-difluorophenyl)furan-2-carboxamide	C10H7BrF2NO	Bromine and fluorine substitutions	Bioactivity research
5-(2,5-Difluorophenyl)-N-(2,6-dimethylphenyl)-furan-2-carboxamide	C16H13F2NO	Dimethylphenyl group substitution	Aromatic amide studies

Challenges

• Limited data on pharmacokinetics and toxicity.

• High cost and complexity of synthesis at scale.

Future Research

• Investigating its full range of biological activities.

• Optimizing synthetic routes for cost-effectiveness.

• Exploring derivatives for enhanced bioactivity.

This detailed analysis highlights the significance of N-[(2,6-Difluorophenyl)methyl]furan-2-carboxamide in various scientific domains while identifying gaps for future exploration.